Cas no 2169215-92-1 (Ethyl 2-bromo-4,5-dichlorobenzoate)

• Product Name: Ethyl 2-bromo-4,5-dichlorobenzoate
• CAS No: 2169215-92-1
• MF: C₉H₇BrCl₂O₂
• MW: 297.96
• CID: 5076654
• Update Time: 2025-05-23

Ethyl 2-bromo-4,5-dichlorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-4,5-dichlorobenzoate

• Inchi： 1S/C9H7BrCl2O2/c1-2-14-9(13)5-3-7(11)8(12)4-6(5)10/h3-4H,2H2,1H3
• InChI Key： YJPIYKOEINOXKE-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC(Cl)=C(Cl)C=C1Br

Additional information on Ethyl 2-bromo-4,5-dichlorobenzoate

Ethyl 2-bromo-4,5-dichlorobenzoate (CAS No. 2169215-92-1): A Versatile Chemical Intermediate for Modern Applications

Ethyl 2-bromo-4,5-dichlorobenzoate (CAS No. 2169215-92-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical synthesis, agrochemical development, and material science. This halogenated benzoate ester serves as a crucial building block for the creation of more complex molecules, making it an indispensable tool for researchers and industrial chemists alike.

The molecular structure of Ethyl 2-bromo-4,5-dichlorobenzoate features a benzoate core with strategic halogen substitutions at the 2, 4, and 5 positions. The presence of both bromine and chlorine atoms creates multiple reactive sites that can participate in various cross-coupling reactions, particularly useful in palladium-catalyzed transformations. The ethyl ester group enhances the compound's solubility in organic solvents, facilitating its use in diverse synthetic applications.

One of the most searched questions regarding this compound relates to its synthetic applications. Current research trends show that Ethyl 2-bromo-4,5-dichlorobenzoate is particularly valuable in the development of active pharmaceutical ingredients (APIs). Its unique halogen pattern makes it an ideal precursor for heterocyclic compounds that form the backbone of many modern medications. The compound's reactivity profile allows for selective modifications, enabling medicinal chemists to create targeted molecular architectures with precision.

In the field of agrochemical research, this compound has shown promise in the synthesis of novel crop protection agents. The combination of bromine and chlorine substituents contributes to the potential biological activity of derivatives, particularly in creating compounds with fungicidal or herbicidal properties. Researchers are particularly interested in how the 2-bromo-4,5-dichloro substitution pattern might influence the binding affinity of these molecules to target enzymes in pests.

The material science community has also taken note of Ethyl 2-bromo-4,5-dichlorobenzoate for its potential in creating advanced polymers and liquid crystal materials. The halogen atoms can serve as anchoring points for further functionalization, allowing for the creation of materials with tailored electronic properties. This has become particularly relevant with the growing demand for organic electronic materials in display technologies and flexible electronics.

From a synthetic chemistry perspective, one of the most valuable features of CAS 2169215-92-1 is its versatility in transition metal-catalyzed reactions. The bromine atom at the 2-position is especially reactive in Suzuki-Miyaura couplings, while the chlorine atoms can participate in Buchwald-Hartwig aminations under appropriate conditions. This multi-functional reactivity makes the compound a favorite among researchers working on complex molecule assembly.

The market demand for Ethyl 2-bromo-4,5-dichlorobenzoate has been steadily increasing, driven by its applications in drug discovery programs and specialty chemical production. Suppliers have noted particular interest from companies developing next-generation therapeutics, especially in areas like oncology and CNS disorders, where complex aromatic structures are often required. The compound's relatively stable nature under standard storage conditions adds to its commercial appeal.

Quality control of Ethyl 2-bromo-4,5-dichlorobenzoate typically involves advanced analytical techniques. HPLC analysis is commonly employed to ensure high purity, while NMR spectroscopy confirms the correct substitution pattern. The compound generally appears as a white to off-white crystalline solid with characteristic melting point and spectral properties that serve as important quality indicators.

Environmental and handling considerations for this compound follow standard laboratory safety protocols. While not classified as highly hazardous, proper personal protective equipment should be used when working with Ethyl 2-bromo-4,5-dichlorobenzoate, particularly due to its potential as a skin and eye irritant. Storage recommendations typically suggest keeping the material in a cool, dry place away from strong oxidizers.

The future outlook for CAS 2169215-92-1 appears promising, with several research groups investigating novel applications. One emerging area involves its use in metal-organic frameworks (MOFs), where the halogen atoms could facilitate interesting coordination geometries. Another potential growth area lies in radiopharmaceutical chemistry, where the bromine atom might be replaced with radioactive isotopes for diagnostic applications.

For researchers considering Ethyl 2-bromo-4,5-dichlorobenzoate for their projects, it's worth noting that several synthetic protocols have been optimized for its use. Common transformations include ester hydrolysis to the corresponding acid, nucleophilic aromatic substitution of the halogens, and reductive dehalogenation reactions. The compound's stability allows for these transformations to be performed under a variety of conditions.

In conclusion, Ethyl 2-bromo-4,5-dichlorobenzoate (CAS No. 2169215-92-1) represents a valuable chemical building block with wide-ranging applications across multiple scientific disciplines. Its unique combination of reactivity, stability, and structural features makes it particularly useful for researchers working at the cutting edge of organic synthesis, medicinal chemistry, and materials development. As synthetic methodologies continue to advance, the importance of such versatile intermediates is only expected to grow.